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Compound of Interest

Compound Name: 2-Phenylpropanenitrile

Cat. No.: B133222 Get Quote

An In-depth Technical Guide to 2-Phenylpropanenitrile: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and key experimental protocols related to 2-phenylpropanenitrile. The information is intended

to support research and development activities in the fields of organic synthesis and drug

discovery.

Chemical and Physical Properties
2-Phenylpropanenitrile, also known as α-methylbenzyl cyanide, is a versatile chemical

intermediate.[1][2][3][4] Its physical and chemical properties are summarized in the table below.
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Property Value Source(s)

IUPAC Name 2-phenylpropanenitrile [3][5]

Synonyms

alpha-Methylbenzyl cyanide, α-

methylphenylacetonitrile, 2-

Phenylpropionitrile

[1][2][3][4]

CAS Number 1823-91-2 [1][3][6][7]

Molecular Formula C9H9N [2][3][6][7]

Molecular Weight 131.177 g/mol [6]

Appearance Clear, very slightly yellow liquid [6]

Boiling Point 231 °C at 760 mmHg [1][2][4][6]

Density 0.987 g/cm³ [6]

Refractive Index n20/D 1.5106 [1][6]

Solubility Soluble in Chloroform [6]

Flash Point 93.9 °C [6]

Vapor Pressure 0.0311 mmHg at 25°C [1][6]

SMILES CC(C#N)C1=CC=CC=C1 [2][3][6][7]

InChIKey
NVAOLENBKNECGF-

UHFFFAOYSA-N
[2][3][4]

Chemical Structure
The molecular structure of 2-phenylpropanenitrile consists of a phenyl group and a nitrile

group attached to the same carbon atom, which also bears a methyl group.

Caption: Molecular structure of 2-phenylpropanenitrile.
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Detailed methodologies for key experiments involving 2-phenylpropanenitrile are outlined

below.

Synthesis of 2-Phenylpropanenitrile via Methylation of
Phenylacetonitrile
This protocol describes a high-pressure synthesis method.[1]

Reactants and Reagents:

Phenylacetonitrile

Sodium alkoxide (catalyst)

Dimethyl carbonate (methylating agent and solvent)

Procedure:

Mix phenylacetonitrile, sodium alkoxide, and dimethyl carbonate in a molar ratio of 1:0.1-

0.4:4-10 in a pressure reactor.[1]

Heat the reaction mixture to a temperature of 160-200 °C under a pressure of 2±0.2 MPa

for 4-8 hours.[1]

After the reaction is complete, cool the mixture to 100±5 °C.[1]

Perform atmospheric distillation to recover unreacted dimethyl carbonate.[8]

Subsequently, carry out vacuum distillation at 20 mmHg and collect the fraction at 108-113

°C to obtain the 2-phenylpropanenitrile product.[1]

Purification of 2-Phenylpropanenitrile
Purification is critical to achieve the desired purity for subsequent applications.

Vacuum Distillation: This is the primary method for isolating and purifying 2-
phenylpropanenitrile after synthesis.[8] A reduced pressure of 0.267–0.4 kPa can yield a

product with up to 99% purity.[8]
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Column Chromatography: For the purification of derivatives of 2-phenylpropanenitrile,

column chromatography is commonly employed.[8] A typical eluent system consists of a

mixture of hexane and ethyl acetate in ratios such as 95:5 or 97:3.[8]

Hydrolysis of 2-Phenylpropanenitrile to 2-
Phenylpropionic Acid
This reaction is fundamental for the synthesis of profen-class non-steroidal anti-inflammatory

drugs (NSAIDs).[8]

Reactants and Reagents:

2-Phenylpropanenitrile

Liquid caustic soda (sodium hydroxide solution)

Water

Sulfuric acid

Procedure:

In a reaction vessel, combine liquid caustic soda, water, and 2-phenylpropanenitrile in a

weight ratio of 2:1:1.[9]

Heat the mixture to 95 °C and maintain a reflux for 15 hours with stirring.[9]

Cool the reaction mixture to 60 °C.[9]

Slowly add sulfuric acid until the pH of the solution is less than 5.[9]

Allow the mixture to separate into layers and collect the organic layer containing the crude

2-phenylpropionic acid.[8][9]

Purify the crude product by high vacuum rectification to obtain the final 2-phenylpropionic

acid.[8][9]
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Reactivity and Significance in Organic Synthesis
2-Phenylpropanenitrile is a key intermediate in organic synthesis due to the reactivity of its

nitrile group and the acidity of the α-hydrogen.[8]
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Caption: Key reaction pathways of 2-phenylpropanenitrile.

Hydrolysis: The nitrile group can be hydrolyzed under acidic or basic conditions to yield 2-

phenylpropionic acid, a precursor for many NSAIDs.[8]

Reduction: Reduction of the nitrile group, typically with strong reducing agents like lithium

aluminum hydride, produces 2-phenylpropanamine, opening pathways to various amine

derivatives.[8]

Alkylation: The carbon atom alpha to the nitrile group is acidic and can be deprotonated by a

strong base to form a carbanion.[8] This nucleophile can then be alkylated to build more

complex carbon skeletons.[8]

Grignard Reactions: Reaction with Grignard reagents can lead to the formation of ketones

after the hydrolysis of the intermediate imine.[8]

Safety Information
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2-Phenylpropanenitrile is harmful if swallowed, in contact with skin, or if inhaled, and it can

cause irritation to the eyes, respiratory system, and skin.[1] Appropriate personal protective

equipment, including gloves and eye protection, should be worn when handling this chemical.

[10] It should be stored in a cool, dry, and well-ventilated place in a tightly sealed container.[6]

[10] In case of a spill, absorb it with an inert material like sand or vermiculite and place it in a

suitable container for disposal.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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